Cas no 1368933-46-3 (2H-Indol-2-one, 1,3-dihydro-3,3,5,7-tetramethyl-)

• Product Name: 2H-Indol-2-one, 1,3-dihydro-3,3,5,7-tetramethyl-
• CAS No: 1368933-46-3
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5252468
• Update Time: 2025-06-13

2H-Indol-2-one, 1,3-dihydro-3,3,5,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1,3-dihydro-3,3,5,7-tetramethyl-

• Inchi： 1S/C12H15NO/c1-7-5-8(2)10-9(6-7)12(3,4)11(14)13-10/h5-6H,1-4H3,(H,13,14)
• InChI Key： NPGXFKKOANTDFC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2C)C(C)(C)C1=O

Additional information on 2H-Indol-2-one, 1,3-dihydro-3,3,5,7-tetramethyl-

Comprehensive Overview of 2H-Indol-2-one, 1,3-dihydro-3,3,5,7-tetramethyl- (CAS No. 1368933-46-3)

2H-Indol-2-one, 1,3-dihydro-3,3,5,7-tetramethyl- (CAS No. 1368933-46-3) is a specialized organic compound belonging to the indole derivatives family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The tetramethyl-substituted indole core of this molecule enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

One of the most frequently searched questions about 2H-Indol-2-one, 1,3-dihydro-3,3,5,7-tetramethyl- revolves around its synthesis methods. Researchers often explore efficient and scalable routes to produce this compound, with a focus on minimizing environmental impact. Recent advancements in green chemistry have led to the development of catalytic processes that reduce waste and energy consumption, aligning with global sustainability goals.

Another hot topic is the biological activity of 2H-Indol-2-one derivatives. Studies suggest that this compound may exhibit promising pharmacological properties, such as antioxidant and anti-inflammatory effects. These findings have sparked interest in its potential use in drug discovery and therapeutic applications, particularly in treating chronic diseases. However, further research is needed to fully understand its mechanisms and efficacy.

In the field of material science, 2H-Indol-2-one, 1,3-dihydro-3,3,5,7-tetramethyl- has been investigated for its role in developing advanced polymers and functional materials. Its rigid molecular structure and ability to form stable complexes with metals make it a candidate for creating high-performance materials with applications in electronics and coatings. This aligns with the growing demand for smart materials and sustainable technologies.

The analytical characterization of CAS No. 1368933-46-3 is another area of interest. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its purity and structural integrity. These methods are critical for ensuring the compound's suitability for research and industrial applications, particularly in high-purity synthesis.

From a commercial perspective, the demand for 2H-Indol-2-one, 1,3-dihydro-3,3,5,7-tetramethyl- is driven by its versatility and potential across multiple industries. Suppliers and manufacturers are increasingly focusing on custom synthesis and bulk production to meet the needs of academic and industrial clients. This trend reflects the broader shift toward specialty chemicals and tailored solutions in the chemical market.

In conclusion, 2H-Indol-2-one, 1,3-dihydro-3,3,5,7-tetramethyl- (CAS No. 1368933-46-3) is a compound of significant scientific and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and development. As advancements in synthetic chemistry and green technologies continue, this compound is poised to play a pivotal role in addressing contemporary challenges in these fields.